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Compound of Interest

Compound Name: Manoyl oxide

Cat. No.: B102583 Get Quote

Manoyl Oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Manoyl oxide, a naturally occurring labdane diterpenoid, has garnered significant interest

within the scientific community due to its diverse biological activities. This technical guide

provides a comprehensive overview of Manoyl oxide, focusing on its chemical identity, and

experimental protocols related to its synthesis and biological evaluation. This document is

intended to serve as a valuable resource for researchers and professionals engaged in the

fields of natural product chemistry, pharmacology, and drug development.

Chemical Identifiers
Manoyl oxide can exist as several stereoisomers, each with unique chemical identifiers. The

most commonly cited form is often referred to as (+)-Manoyl oxide or simply Manoyl oxide. It

is crucial for researchers to be precise about the specific isomer being investigated.
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Identifier Value Source

CAS Number 596-84-9 [1]

IUPAC Name

(3R,4aS,6aR,10aR,10bS)-3-

ethenyl-3,4a,7,7,10a-

pentamethyl-dodecahydro-1H-

naphtho[2,1-b]pyran

[2]

PubChem CID

6453839 (for ent-13-epi-

Manoyl oxide, a related

isomer)

[1]

Molecular Formula C₂₀H₃₄O [3][4]

Molecular Weight 290.48 g/mol [4][5]

InChI

InChI=1S/C20H34O/c1-7-

18(4)13-9-16-19(5)12-8-11-

17(2,3)15(19)10-14-

20(16,6)21-18/h7,15-16H,1,8-

14H2,2-

6H3/t15-,16+,18+,19-,20+/m1/

s1

[2]

SMILES

C[C@@]1(CC[C@@H]2[C@]3

(CCCC([C@@H]3CC[C@]2(O

1)C)(C)C)C)C=C

[6]

Stereoisomers:

It is important to note the existence of several stereoisomers of Manoyl oxide, each with a

distinct CAS number and stereochemistry. These include:

13-epi-Manoyl oxide: A common isomer.[7][8]

ent-Manoyl oxide: CAS Number: 27642-41-7.[9][10]

Researchers should carefully verify the identity of the specific isomer used in their studies to

ensure reproducibility.
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Synthesis and Characterization
The synthesis of Manoyl oxide is a key area of research, enabling access to this compound for

biological studies.

Biosynthesis
In nature, (13R)-Manoyl oxide is a precursor to the pharmacologically important compound

forskolin.[3] Its biosynthesis from geranylgeranyl diphosphate (GGPP) has been elucidated and

involves a two-step cyclization process. This pathway can be harnessed for microbial

production of Manoyl oxide.
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Geranylgeranyl Diphosphate (GGPP) Copalyl Diphosphate
Diterpene Synthase (Class II)

(13R)-Manoyl Oxide
Diterpene Synthase (Class I)

Seed RAW 264.7 Cells

Pre-treat with Manoyl Oxide

Stimulate with LPS

Incubate for 24h

Collect Supernatant

Add Griess Reagent

Measure Absorbance

Calculate % Inhibition & IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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